Cas no 943780-37-8 (2-amino-2-(thiophen-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(thiophen-2-yl)propan-1-ol
• CAS No: 943780-37-8
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6173791
• PubChem ID: 54776080
• Update Time: 2025-05-21

2-amino-2-(thiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(thiophen-2-yl)propan-1-ol
• SCHEMBL1454781
• 943780-37-8
• FUDLYGUTUCYVNS-UHFFFAOYSA-N
• EN300-1859175
• AKOS005265967
• 2-Thiopheneethanol, beta-amino-beta-methyl-

• Inchi： 1S/C7H11NOS/c1-7(8,5-9)6-3-2-4-10-6/h2-4,9H,5,8H2,1H3
• InChI Key： FUDLYGUTUCYVNS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(CO)N

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-2-(thiophen-2-yl)propan-1-ol

Professional Introduction to 2-amino-2-(thiophen-2-yl)propan-1-ol (CAS No. 943780-37-8)

2-amino-2-(thiophen-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 943780-37-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining an amino group, a propanol backbone, and a thiophene ring, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of the thiophen-2-yl moiety introduces a versatile scaffold that can be further modified to explore diverse biological activities.

The compound’s structural framework positions it as a valuable intermediate in the synthesis of more complex molecules. Its dual functionality—amino and hydroxyl groups—makes it particularly useful in forming amides, esters, or other derivatives that are common in medicinal chemistry. The thiophene ring, a heterocyclic aromatic structure, is well-documented for its role in various pharmacophores, contributing to properties such as bioavailability and metabolic stability. These features collectively make 2-amino-2-(thiophen-2-yl)propan-1-ol a compelling candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological behavior of such compounds. Studies indicate that the thiophen-2-yl group can interact with biological targets in ways that may lead to novel therapeutic effects. For instance, thiophene derivatives have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms in 2-amino-2-(thiophen-2-yl)propan-1-ol suggests potential interactions with enzymes or receptors that could modulate disease pathways.

In the realm of drug development, the synthesis of analogs derived from 2-amino-2-(thiophen-2-yl)propan-1-ol represents an active area of research. By systematically modifying the thiophene ring or introducing additional functional groups, chemists can tailor the molecule to achieve desired pharmacokinetic profiles or target specific diseases. The compound’s solubility and stability under various conditions also make it an attractive starting point for formulation studies, which are critical in translating laboratory findings into viable pharmaceutical products.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-amino-2-(thiophen-2-yl)propan-1-ol. Predictive models can analyze vast datasets to highlight molecules with high potential for biological activity based on their structural features. This approach has already led to several breakthroughs in identifying new therapeutic agents, and compounds like this one are likely to benefit from such innovations.

Furthermore, the growing emphasis on green chemistry principles has influenced how such compounds are synthesized and utilized. Researchers are increasingly focusing on sustainable methods that minimize waste and reduce environmental impact. The development of efficient synthetic routes for 2-amino-2-(thiophen-2-yl)propan-1-ol would align with these goals, ensuring that its production is both cost-effective and environmentally responsible.

From a commercial perspective, companies specializing in fine chemicals and pharmaceutical intermediates are keenly interested in compounds like 943780-37-8 due to their versatility and potential market applications. As demand for customized molecular solutions grows, entities capable of producing high-purity versions of this compound will be well-positioned to meet industry needs.

The future research directions for 2-amino-2-(thiophen-2-yli） propan - 1 - ol include exploring its role in combination therapies and investigating its interactions with emerging drug targets. Collaborative efforts between academic institutions and industry partners will be essential to translate these findings into tangible benefits for patients worldwide.

In summary, 943780 - 37 - 8 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its alignment with current trends in drug discovery make it a compound worth monitoring as new applications emerge.